Cas no 1261939-44-9 (3-Amino-5-[4-(ethoxycarbonyl)-3-fluorophenyl]benzoic acid)

• Product Name: 3-Amino-5-[4-(ethoxycarbonyl)-3-fluorophenyl]benzoic acid
• CAS No: 1261939-44-9
• MF: C₁₆H₁₄FNO₄
• MW: 303.285068035126
• MDL: MFCD18322585
• CID: 2764806
• PubChem ID: 53228404
• Update Time: 2025-05-23

3-Amino-5-[4-(ethoxycarbonyl)-3-fluorophenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18322585
• 3-Amino-5-[4-(ethoxycarbonyl)-3-fluorophenyl]benzoic acid, 95%
• 1261939-44-9
• 3-AMINO-5-[4-(ETHOXYCARBONYL)-3-FLUOROPHENYL]BENZOIC ACID
• DTXSID00691937
• 5-Amino-4'-(ethoxycarbonyl)-3'-fluoro[1,1'-biphenyl]-3-carboxylic acid
• 3-Amino-5-[4-(ethoxycarbonyl)-3-fluorophenyl]benzoic acid

• MDL： MFCD18322585
• Inchi： 1S/C16H14FNO4/c1-2-22-16(21)13-4-3-9(8-14(13)17)10-5-11(15(19)20)7-12(18)6-10/h3-8H,2,18H2,1H3,(H,19,20)
• InChI Key： KAYIFQFEBJEBLS-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OCC)C=CC(=C1)C1C=C(C=C(C(=O)O)C=1)N

Computed Properties

• Exact Mass: 303.09068609Da
• Monoisotopic Mass: 303.09068609Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 89.6Ų

Additional information on 3-Amino-5-[4-(ethoxycarbonyl)-3-fluorophenyl]benzoic acid

3-Amino-5-[4-(ethoxycarbonyl)-3-fluorophenyl]benzoic Acid: A Comprehensive Overview

3-Amino-5-[4-(ethoxycarbonyl)-3-fluorophenyl]benzoic acid, identified by the CAS number 1261939-44-9, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes an amino group at the 3-position and a benzoic acid moiety at the 5-position, further substituted with a fluorophenyl group. The presence of these functional groups makes it a versatile molecule with applications ranging from drug discovery to material science.

The synthesis of 3-Amino-5-[4-(ethoxycarbonyl)-3-fluorophenyl]benzoic acid involves a series of multi-step reactions, including nucleophilic aromatic substitution and Friedel-Crafts acylation. Recent advancements in catalytic methods have enabled the optimization of these reactions, leading to higher yields and improved purity. The compound's stability under various conditions has been extensively studied, revealing its resistance to thermal degradation and susceptibility to hydrolysis under basic conditions.

In terms of pharmacological applications, this compound has shown promise as a potential lead molecule in the development of anti-inflammatory and anticancer agents. Studies conducted in vitro have demonstrated its ability to inhibit cyclooxygenase enzymes, which are key players in inflammation. Furthermore, preclinical trials have indicated its efficacy in inducing apoptosis in cancer cells, particularly in breast and prostate cancer models. These findings underscore the potential of 1261939-44-9 as a therapeutic agent.

The structural versatility of 3-Amino-5-[4-(ethoxycarbonyl)-3-fluorophenyl]benzoic acid also lends itself to applications in material science. Its ability to form stable metal complexes has been explored for use in catalysis and sensor technology. Recent research has focused on its coordination properties with transition metals, leading to the development of highly efficient catalysts for organic transformations.

In conclusion, 3-Amino-5-[4-(ethoxycarbonyl)-3-fluorophenyl]benzoic acid, or CAS No. 1261939-44-9, represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties and promising biological activities make it a valuable subject for further research and development.